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Compound of Interest

N-(2-Bromo-4-
Compound Name:

methylphenyl)acetamide

Cat. No.: B181042

An In-depth Technical Guide to the Safety and Handling of N-(2-Bromo-4-
methylphenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-(2-Bromo-4-
methylphenyl)acetamide (CAS No: 614-83-5), a key intermediate in various synthetic
applications. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment.

Chemical and Physical Properties

N-(2-Bromo-4-methylphenyl)acetamide is a solid, crystalline substance.[1] Key physical and
chemical data are summarized below.
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Property Value Source
Molecular Formula CoH10BrNO [2][3]
Molecular Weight 228.09 g/mol [2][3]
Appearance White to off-white crystalline o

solid
Melting Point Not consistently reported
Solubility Insoluble in water [1]
Storage Temperature 2-8°C, protected from light [1112]

Hazard Identification and Classification

This compound is classified as a hazardous substance. The primary hazards are skin and eye

irritation.[3][4]

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation

Serious Eye Damage/Eye
o Category 2
[rritation

H319: Causes serious eye

irritation

Signal Word: Warning[3]

Toxicological Information

Comprehensive quantitative toxicological data for N-(2-Bromo-4-methylphenyl)acetamide is

not readily available. The toxicological properties have not been fully investigated.[5]
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Toxicity Endpoint Value

Acute Oral Toxicity (LD50) No data available
Acute Dermal Toxicity (LD50) No data available
Acute Inhalation Toxicity (LC50) No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available

Handling and Storage Precautions

Safe handling and storage are paramount to prevent exposure and maintain the integrity of the

compound.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with this chemical.

Protection Type Specification

Safety glasses with side-shields or goggles
Eye/Face Protection (compliant with EN166 or OSHA 29 CFR
1910.133).[5]

Chemical-resistant gloves (e.qg., nitrile rubber),

Skin Protection _
lab coat, and long-sleeved clothing.

Not required under normal use with adequate
_ _ ventilation. For large quantities or in case of
Respiratory Protection _
dust formation, use a NIOSH/MSHA approved

respirator.

Safe Handling Practices

o Work in a well-ventilated area, preferably a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.[5]
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e Do not breathe dust.

e Wash hands thoroughly after handling.[5]

o Keep away from incompatible materials such as oxidizing agents.[5]

Storage Conditions

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

e Protect from light.[1]

» Recommended storage at 2-8°C.[2]

Emergency Procedures

Immediate and appropriate response is critical in case of accidental exposure.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush with plenty of water for at
least 15 minutes, also under the eyelids. Seek

immediate medical attention.[5]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing
and shoes. Get medical attention if irritation

develops.[5]

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

Inhalation
respiration. Seek medical attention if symptoms
persist.
Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Ingestion Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.
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Experimental Protocol: Representative Synthesis

The following is a representative protocol for the synthesis of an N-aryl acetamide, which can
be adapted for N-(2-Bromo-4-methylphenyl)acetamide. This protocol is based on the
synthesis of a similar compound and should be optimized for specific laboratory conditions.[6]

Materials:

e 2-Bromo-4-methylaniline

o Acetyl bromide or Acetic anhydride

e Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)
e Base (e.g., Pyridine or Triethylamine)
¢ Anhydrous sodium sulfate

o Ethanol (for recrystallization)
Equipment:

» Round-bottom flask

o Magnetic stirrer

e Dropping funnel

e Ice bath

» Rotary evaporator

e Buchner funnel

Procedure:

o Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-bromo-4-methylaniline in an
anhydrous solvent under an inert atmosphere (e.g., nitrogen). Add a base to the solution.
Cool the mixture in an ice bath (0-5°C).
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o Addition of Acetylating Agent: Slowly add a solution of acetyl bromide or acetic anhydride in
the same anhydrous solvent to the cooled aniline solution via a dropping funnel with
continuous stirring. Maintain the temperature between 0 and 5°C.

o Reaction: After the addition is complete, allow the mixture to warm to room temperature and
stir for several hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Work-up: Quench the reaction by the slow addition of water. Separate the organic layer.
Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCI), a saturated
sodium bicarbonate solution, and brine.[6]

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator to obtain the crude product.[6]

« Purification: Purify the crude product by recrystallization from a suitable solvent, such as
ethanol, to yield pure N-(2-Bromo-4-methylphenyl)acetamide.[6]

Visualizations
Safe Handling Workflow

The following diagram outlines the essential steps for the safe handling of N-(2-Bromo-4-
methylphenyl)acetamide from receipt to disposal.
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Caption: Workflow for Safe Handling of N-(2-Bromo-4-methylphenyl)acetamide.
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Representative Synthesis Workflow

This diagram illustrates the key stages of the representative synthesis protocol.
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Caption: Representative Synthesis Workflow for N-(2-Bromo-4-methylphenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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